Cas no 118694-54-5 (1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI))
118694-54-5 structure
Product Name:1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI)
CAS No:118694-54-5
MF:C11H9NO3
MW:203.194062948227
CID:131932
PubChem ID:45092955
Update Time:2025-04-19
1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI)
- 1,4-Naphthalenedione,2-(aminomethyl)-3-hydroxy-
- 3-(aminomethyl)-2-hydroxy-1,4-naphthoquinone
- 118694-54-5
- 2-(Aminomethyl)-3-hydroxynaphthalene-1,4-dione
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- Inchi: 1S/C11H9NO3/c12-5-8-9(13)6-3-1-2-4-7(6)10(14)11(8)15/h1-4,13H,5,12H2
- InChI Key: ZNFZOJOXBQNOJY-UHFFFAOYSA-N
- SMILES: OC1=C(CN)C(C(C2C=CC=CC=21)=O)=O
Computed Properties
- Exact Mass: 203.05827
- Monoisotopic Mass: 203.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.4A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 80.39
1,4-Naphthalenedione, 2-(aminomethyl)-3-hydroxy- (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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